Cas no 901044-58-4 (ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate)

• Product Name: ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate
• CAS No: 901044-58-4
• MF: C₂₅H₁₇ClFN₃O₂
• MW: 445.872788190842
• CID: 6137075
• PubChem ID: 15990603
• Update Time: 2025-10-29

ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate
• ethyl 1-(3-chloro-4-fluorophenyl)-3-phenylpyrazolo[4,3-c]quinoline-8-carboxylate
• AKOS001795819
• F3407-1212
• ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate
• CHEMBL1474033
• 901044-58-4
• NCGC00107949-01
• C350-0152
• HMS1823M01

• Inchi： 1S/C25H17ClFN3O2/c1-2-32-25(31)16-8-11-22-18(12-16)24-19(14-28-22)23(15-6-4-3-5-7-15)29-30(24)17-9-10-21(27)20(26)13-17/h3-14H,2H2,1H3
• InChI Key： LUFXJOBTIJZCLJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OCC)=O)=CC=2)C2N(C3=CC=C(F)C(Cl)=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 445.0993326g/mol
• Monoisotopic Mass: 445.0993326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate

Chemical Profile of Ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS No. 901044-58-4)

Ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS No. 901044-58-4) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazolo[4,3-c]quinoline scaffold, a class of molecules that have been extensively studied for their pharmacological properties, particularly in the context of anticancer and anti-inflammatory applications.

The structural composition of Ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate is characterized by a fused ring system consisting of a pyrazole ring connected to a quinoline core. The presence of both chloro and fluoro substituents on the phenyl ring enhances the compound's electronic properties and influences its interactions with biological targets. These substituents are strategically positioned to maximize binding affinity and selectivity, making the compound a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on heterocyclic structures. Pyrazolo[4,3-c]quinolines have emerged as particularly interesting scaffolds due to their ability to modulate various biological pathways. For instance, studies have shown that derivatives of this class can inhibit kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in Ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate suggests that it may exhibit similar inhibitory effects, although further research is needed to confirm these hypotheses.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and fluoro substituents is particularly critical, as these groups can significantly alter the compound's pharmacokinetic properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex fused ring system efficiently. These methods not only improve the overall yield but also minimize the formation of undesired byproducts.

The pharmacological potential of Ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate has been explored in several preclinical studies. Initial findings indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Additionally, its ability to interact with specific protein targets has been investigated using computational modeling techniques. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

The chemical properties of this compound also make it an attractive candidate for drug discovery efforts aimed at developing treatments for neurological disorders. Pyrazolo[4,3-c]quinolines have been reported to modulate neurotransmitter receptors and ion channels, which are implicated in conditions such as epilepsy and Alzheimer's disease. Ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate may interfere with these pathways by binding to relevant targets, thereby offering a novel therapeutic approach.

In conclusion, Ethyl 1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS No. 901044-58-4) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require advanced organic chemistry techniques but are achievable with careful optimization. Preclinical studies have provided encouraging evidence of its pharmacological potential in cancer therapy and possibly neurological disorders. Further investigation is warranted to fully elucidate its therapeutic benefits and explore new derivatives with enhanced efficacy.